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Compound of Interest

Compound Name: Methyl 2-ethenylbenzoate

Cat. No.: B1626719

To the dedicated researchers, chemists, and pioneers in drug development, this guide serves
as a comprehensive technical resource on Methyl 2-ethenylbenzoate (also known as Methyl
2-vinylbenzoate), CAS No. 27326-44-9. While not a household name in chemical reagents, this
molecule possesses a unique combination of functional groups—a polymerizable vinyl moiety
and a synthetically versatile ester—positioning it as a valuable, yet underutilized, building
block. This document moves beyond a simple cataloging of facts to provide a foundational
understanding of its procurement, synthesis, potential applications, and safe handling, enabling
you to assess its utility for your research and development endeavors.

Core Chemical and Physical Characteristics

Methyl 2-ethenylbenzoate is an aromatic ester. The presence of the vinyl group ortho to the
methyl ester functionality imparts specific steric and electronic properties that influence its
reactivity. Understanding these fundamental properties is the first step in its successful
application.
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Property Value Source(s)

CAS Number 27326-44-9 [11[2][3]

Molecular Formula C10H1002 [1][3]

Molecular Weight 162.19 g/mol [1114]
Predicted: Liquid or low-

Appearance . . }
melting solid

. . Predicted: 253.0 + 19.0 °C at

Boiling Point [2][3]
760 mmHg

Density Predicted: 1.058 + 0.06 g/cm3 [2][3]

Flash Point Predicted: 111.3+ 7.7 °C [3]

Refractive Index Predicted: 1.552 [3]

Inert atmosphere, store in
Storage Temperature [2][4]
freezer, under -20°C

Commercial Availability and Procurement

Methyl 2-ethenylbenzoate is available commercially, primarily as a research and development
chemical. It is not typically stocked in bulk quantities, and procurement often involves lead
times. When sourcing this material, purity and the presence of stabilizers (to prevent
polymerization of the vinyl group) are critical parameters to verify with the supplier.
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. Typical
Supplier . . Notes
Purity/Specification
Offers the product for research
BLD Pharm >97%

purposes.[4]

Nanjing Chemlin Chemical

Custom Purity Available

Listed as a manufacturer,
suggesting potential for larger

scale synthesis.[3]

CymitQuimica (Apollo Sci.)

95%

Available in gram and sub-
gram quantities for laboratory

use.

This table is representative and not exhaustive. Researchers should contact suppliers directly

for current stock, pricing, and detailed specifications.

Synthesis and Manufacturing Pathways

The commercial rarity of Methyl 2-ethenylbenzoate suggests that established, large-scale

manufacturing processes are not widespread. However, its synthesis is accessible through

well-understood organic chemistry principles. The logical and most direct laboratory-scale

approach is the esterification of 2-vinylbenzoic acid. Alternatively, palladium-catalyzed cross-

coupling reactions offer a versatile route from more common starting materials.
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Route B: Palladium-Catalyzed Coupling
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Caption: Key synthetic routes to Methyl 2-ethenylbenzoate.

Experimental Protocol: Fischer Esterification of 2-
Vinylbenzoic Acid
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This protocol is adapted from a standard procedure for a structurally analogous compound,

Methyl 4-vinylbenzoate, and represents a reliable method for laboratory-scale synthesis.[5]

Materials:

2-Vinylbenzoic acid

Methanol (anhydrous, excess)

Concentrated Sulfuric Acid (H2SOa)

Diethyl ether or Ethyl acetate (extraction solvent)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Radical inhibitor (e.g., hydroquinone or BHT, optional but recommended)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-vinylbenzoic acid (1.0 eq) in an excess of anhydrous methanol (e.g., 10-20
mL per gram of acid).

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid
(approx. 2-5% of the acid volume) to the stirring solution. A small amount of a radical inhibitor
may be added at this stage to prevent polymerization during heating.

Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-24
hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up - Quenching: After cooling to room temperature, carefully neutralize the excess acid
by slowly adding saturated sodium bicarbonate solution until effervescence ceases.
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» Extraction: Transfer the mixture to a separatory funnel. Dilute with water and extract the
product into an organic solvent like diethyl ether or ethyl acetate (3 x volume of aqueous
layer).

e Washing: Combine the organic layers and wash sequentially with saturated NaHCOs
solution, water, and finally brine. This removes residual acid and inorganic salts.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and remove
the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude oil or solid can be purified by flash column chromatography
on silica gel if necessary to yield the pure Methyl 2-ethenylbenzoate.

Applications in Research and Drug Development

While specific, documented applications of Methyl 2-ethenylbenzoate in marketed drugs are
scarce, its structure is inherently valuable for medicinal chemistry and materials science. Its
utility stems from the orthogonal reactivity of its two functional groups.

e As a Polymerizable Monomer: The vinyl group is susceptible to radical polymerization. This
allows for its incorporation into novel polymers and copolymers. In a biomedical context, this
could be used to develop functionalized biocompatible materials, drug-delivery matrices, or
specialty hydrogels.[6] Vinyl ester resins, a related class of materials, are noted for their high
mechanical and chemical resistance, properties that are desirable in medical equipment and
composites.[7]

» As a Synthetic Intermediate: The ester group serves as a versatile handle for further
chemical modification.

[¢]

It can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with
amines to form amides—a common linkage in pharmaceuticals.

[¢]

It can be reduced to the corresponding primary alcohol.

o

The aromatic ring itself can undergo further electrophilic substitution, with the existing
substituents directing the position of new functional groups.
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The vinyl group can also be a pharmacophore or a synthetic handle for reactions like Heck
coupling, epoxidation, or dihydroxylation to introduce new stereocenters and functionality.
Benzoate derivatives and related structures are frequently explored as intermediates for
bioactive compounds.[8][9]

Methyl 2-Ethenylbenzoate
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Caption: Reactivity and application pathways for Methyl 2-ethenylbenzoate.

Analytical and Quality Control Methodologies

Ensuring the identity and purity of Methyl 2-ethenylbenzoate is crucial for its reliable use in
sensitive applications. A combination of chromatographic and spectroscopic techniques is
recommended.
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e Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These
are the preferred methods for determining purity and monitoring reaction progress.[5]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
structural confirmation. The proton NMR spectrum should clearly show signals for the vinyl
protons, the aromatic protons, and the methyl ester protons, with characteristic chemical
shifts and coupling constants.

e Mass Spectrometry (MS): Provides confirmation of the molecular weight and can reveal
fragmentation patterns useful for structural elucidation.[5]

« Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups, such as the
C=0 stretch of the ester and C=C stretches of the vinyl group and aromatic ring.

Protocol: Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of a synthesized or procured batch of Methyl 2-
ethenylbenzoate.

Instrumentation & Consumables:
e Gas Chromatograph with a Flame lonization Detector (FID).

e A non-polar or medium-polarity capillary column (e.g., Supelco B—DEX 120, or a standard
DB-5/HP-5).[5]

e High-purity helium or nitrogen as the carrier gas.
o Sample vials and a suitable solvent (e.g., ethyl acetate, dichloromethane).
Procedure:

o Sample Preparation: Prepare a dilute solution of the Methyl 2-ethenylbenzoate sample
(approx. 1 mg/mL) in the chosen solvent.

e GC Method Setup (Example):

o Injector Temperature: 250°C
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o Detector Temperature: 280°C
o Carrier Gas Flow: Set to an appropriate linear velocity for the column (e.g., 1-2 mL/min).
o Oven Temperature Program:
= [nitial Temperature: 100°C, hold for 2 minutes.
= Ramp: Increase at 10°C/min to 250°C.
» Final Hold: Hold at 250°C for 5 minutes.
o Injection Volume: 1 pL.

o Note: This program is a starting point and must be optimized for the specific column and
instrument used.

e Analysis: Inject the prepared sample. The retention time for the main peak should be
consistent across runs.

» Data Interpretation: Integrate the area of all peaks in the chromatogram. Purity is calculated
as the area of the main product peak divided by the total area of all peaks, expressed as a
percentage (Area %). This provides a quantitative measure of purity, assuming all
components have a similar response factor in the FID.

Safety, Handling, and Storage

While a specific, comprehensive Safety Data Sheet (SDS) for Methyl 2-ethenylbenzoate is
not widely available, data from analogous compounds like Methyl 4-vinylbenzoate and Methyl
Benzoate provide a strong basis for safe handling protocols.[10][11][12][13]

e Hazards:
o Expected to cause skin and eye irritation.[10]
o May cause respiratory irritation.

o May be harmful if swallowed.[12][13]
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o The vinyl group presents a polymerization hazard, especially when heated, exposed to
light, or in the presence of initiators.

o Personal Protective Equipment (PPE):

[¢]

Wear appropriate protective eyeglasses or chemical safety goggles.

[e]

Wear suitable chemical-resistant gloves (e.g., nitrile).

o

Use a lab coat to prevent skin contact.

[¢]

Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of vapors.
e Handling and Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

o Store refrigerated or frozen under an inert atmosphere (e.g., argon or nitrogen) as
recommended by suppliers to inhibit polymerization.[2][4]

o Keep away from heat, sparks, open flames, and strong oxidizing agents.[13]

Conclusion

Methyl 2-ethenylbenzoate represents a promising, albeit specialized, chemical tool for the
advanced researcher. Its commercial availability as a research chemical, combined with
straightforward synthetic accessibility, opens the door for its exploration in novel contexts. The
dual reactivity of its ester and vinyl functionalities provides a rich platform for creating complex
molecular architectures, functional polymers, and potential pharmaceutical leads. By
understanding its properties, synthesis, and safe handling as outlined in this guide, scientists
and drug development professionals are well-equipped to harness the potential of this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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